3-Iodophthalic acid
Overview
Description
3-Iodophthalic acid is a derivative of phthalic acid where one of the hydrogen atoms in the benzene ring is substituted by an iodine atom. While the provided papers do not directly discuss 3-iodophthalic acid, they do provide insights into related compounds and their properties. For instance, the papers discuss various phthalic acid derivatives and their reactions, which can be informative when considering the chemical behavior of 3-iodophthalic acid.
Synthesis Analysis
The synthesis of phthalic acid derivatives can be achieved through various methods, including hydrothermal synthesis as mentioned in the first paper. This paper describes the synthesis of polymers bridged by 5-aminoisophthalic acid (AIP) ligands, which are synthesized under hydrothermal conditions . Although this does not directly pertain to 3-iodophthalic acid, the methodology could potentially be adapted for its synthesis by incorporating iodine into the reaction.
Molecular Structure Analysis
The molecular structure of phthalic acid derivatives is crucial in determining their properties and reactivity. The first paper provides detailed crystallographic data for polymers bridged by AIP ligands, which include information on the space groups and cell parameters . This information is valuable for understanding the three-dimensional arrangement of atoms within the crystal lattice, which can influence the physical and chemical properties of the material.
Chemical Reactions Analysis
The second paper discusses the reactions of hydroxyphthalides with acids, leading to the synthesis of various compounds including alkylidenephthalides and isocoumarins . This demonstrates the reactivity of phthalic acid derivatives under acid-catalyzed conditions, which could be relevant when considering the chemical reactions that 3-iodophthalic acid might undergo.
Physical and Chemical Properties Analysis
The physical and chemical properties of phthalic acid derivatives are influenced by their molecular structure. The first paper mentions the use of IR, Raman, elemental analysis, ESR, and magnetic measurements to characterize the synthesized polymers . These techniques provide information on the bonding, elemental composition, and magnetic properties of the compounds. The third paper also discusses the photoluminescence and magnetic properties of the synthesized metal-organic frameworks (MOFs) . Such properties are important when considering the potential applications of 3-iodophthalic acid and its derivatives in various fields, including materials science and catalysis.
Scientific Research Applications
Diagnostic Imaging and Contrast Media
- The development of contrast media for diagnostic imaging has evolved to include compounds with iodine atoms, such as tetra-iodophthalic acid and its derivatives. These compounds demonstrate promising properties as roentgen diagnostic agents, especially in applications like intravenous cholegraphy. Research indicates that these agents can achieve a high iodine content in the biliary flow, crucial for diagnostic imaging purposes (Edlund & Zettergren, 1961).
Macromolecular Structure Solution
- 5-Amino-2,4,6-triiodoisophthalic acid (I3C), a derivative of 3-Iodophthalic acid, is incorporated into proteins to obtain phase information crucial for solving macromolecular structures in X-ray crystallography. Its structure, featuring three covalently bound iodines, and properties like low toxicity and improved binding capability, make it particularly suitable for experimental phasing (Beck et al., 2008).
Pharmaceutical Intermediates
- 3-Iodophthalic anhydride, a derivative of 3-Iodophthalic acid, is synthesized as an intermediate for the production of Flubendiamide, an insecticide. The process involves the synthesis of this compound from 3-nitrophthalic acid and its conversion into Flubendiamide, highlighting its application in pharmaceutical and agricultural chemical synthesis (Mao Chunhui, 2011).
Thermodynamics and Material Science
- Studies on the thermodynamics of isomers of iodobenzoic acid, including 3-iodobenzoic acid, provide insights into their sublimation, fusion, and vapor pressures. Such data are crucial in material science for understanding the properties and behavior of these compounds under various conditions (Tan & Sabbah, 1994).
Safety And Hazards
properties
IUPAC Name |
3-iodophthalic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5IO4/c9-5-3-1-2-4(7(10)11)6(5)8(12)13/h1-3H,(H,10,11)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNPVERUJGFNNRV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)I)C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5IO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10285629 | |
Record name | 3-iodophthalic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10285629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Iodophthalic acid | |
CAS RN |
6937-34-4 | |
Record name | 6937-34-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=42518 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-iodophthalic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10285629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Iodophthalic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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